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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008

Chemical Properties and Applications: N,N-Dimethyl-4-nitrosoaniline is an organic compound
that has historically been used as an intermediate in the synthesis of dyes and as a
polymerization inhibitor. It is a green solid that is typically encountered in a laboratory setting.

Safety and Handling: Working with nitroso compounds requires strict adherence to safety
protocols in a controlled laboratory environment.

o Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat. Work should be conducted in a well-
ventilated fume hood to avoid inhalation of any dust or vapors.

o Handling: Avoid direct contact with the skin and eyes. In case of contact, rinse the affected
area immediately with plenty of water.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.

» Disposal: Dispose of chemical waste according to institutional and local regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
chemical supplier.

General Principles of Nitrosation
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From an academic perspective, the synthesis of nitrosoanilines typically involves the nitrosation
of an aromatic amine. This type of reaction introduces a nitroso group (-N=0) onto the aromatic
ring. The general principle involves the reaction of a tertiary aromatic amine with a nitrosating
agent, often generated in situ from sodium nitrite and an acid.

This information is provided for educational purposes only and is not an endorsement or guide
for performing the synthesis without proper training, equipment, and safety oversight. For any
laboratory work, please consult with a qualified chemist and adhere to all established safety
protocols.

 To cite this document: BenchChem. [General Information and Safety Considerations for N,N-
Dimethyl-4-nitrosoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045008#experimental-protocol-for-n-n-dimethyl-4-
nitrosoaniline-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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